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Introduction

The dimeric cyclic peptide E(c(RGDfK))2 is a high-affinity ligand for av33 integrin, a cell
surface receptor overexpressed on various tumor cells and activated endothelial cells. This
makes it a valuable targeting moiety for the development of novel cancer diagnostics and
therapeutics. The arginine-glycine-aspartic acid (RGD) motif is the key recognition sequence
for avP33 integrin. The cyclization of the peptide backbone and its dimerization significantly
enhance binding affinity and selectivity. This document provides detailed application notes and
protocols for the solid-phase synthesis of E(c(RGDfK))2.

Principle of the Synthesis

The synthesis of E(c(RGDfK))2 is performed on a solid support using Fmoc/tBu orthogonal
protection strategy. The process involves three main stages:

o Linear Peptide Assembly: The linear peptide sequence, H-Arg(Pbf)-Gly-Asp(OtBu)-D-Phe-
Lys(Boc)-OH, is assembled on a suitable resin using standard Fmoc-based solid-phase
peptide synthesis (SPPS).
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e On-Resin Cyclization: The linear peptide is cyclized on the solid support to form the
monomeric cyclic peptide, c(RGDfK).

e On-Resin Dimerization: Two molecules of the cyclic peptide are coupled to a glutamic acid
linker, which is also assembled on the resin, to yield the final dimeric peptide, E(c(RGDfK))2.

Data Presentation

. . . Tetrameric

Monomeric Dimeric
Parameter E{E[c(RGDfK)] Reference

¢(RGDfK) E(c(RGDfK))2

2}2

Integrin avp33
Binding Affinity 2.3-100.04 0.61 - 48.4 16.6 [1][2]
(IC50, nM)
Molecular Weight

~603.7 ~1349.5 ~2841.1 Calculated
(Da)
Typical Overall » N

i Not specified ~30-40% Not specified [3]

Yield
Purity (by HPLC)  >95% >95% >95% [4]

Experimental Protocols
Materials and Reagents

e Resin: 2-Chlorotrityl chloride resin (1.0-1.6 mmol/g loading)

¢ Fmoc-protected Amino Acids:

[¢]

Fmoc-Lys(Boc)-OH

Fmoc-D-Phe-OH

[¢]

o

Fmoc-Asp(OtBu)-OH

o

Fmoc-Gly-OH
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o Fmoc-Arg(Pbf)-OH

o Fmoc-Glu(OAll)-OH

Coupling Reagents:
o HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

o HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid
hexafluorophosphate)

o HOBt (Hydroxybenzotriazole)

Base: DIPEA (N,N-Diisopropylethylamine)

Deprotection Reagent: 20% Piperidine in DMF (v/v)
Solvents:

o DMF (N,N-Dimethylformamide), peptide synthesis grade
o DCM (Dichloromethane)

Allyl Deprotection Reagent: Pd(PPh3)4 (Tetrakis(triphenylphosphine)palladium(0)) and
Phenylsilane

Cleavage Cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% H20
Purification: Reversed-phase high-performance liquid chromatography (RP-HPLC) system

Characterization: Mass spectrometer (e.g., ESI-MS or MALDI-TOF)

Protocol 1: Solid-Phase Synthesis of Linear H-Arg(Pbf)-
Gly-Asp(OtBu)-D-Phe-Lys(Boc)-Resin

This protocol describes the manual synthesis of the linear pentapeptide on a 0.1 mmol scale.

Resin Swelling: Swell 200 mg of 2-chlorotrityl chloride resin (1.0 mmol/g) in DCM in a
peptide synthesis vessel for 30 minutes.
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» First Amino Acid Loading (Fmoc-Lys(Boc)-OH):

o

Dissolve Fmoc-Lys(Boc)-OH (2 eq, 0.2 mmol) in DCM.

o Add DIPEA (4 eq, 0.4 mmol).

o Add the amino acid solution to the swollen resin and shake for 2 hours.
o Wash the resin with DCM (3x) and DMF (3x).

o Cap any unreacted sites by shaking with a solution of DCM/MeOH/DIPEA (17:2:1) for 30
minutes.

o Wash the resin with DCM (3x) and DMF (3x).

e Fmoc Deprotection:

[¢]

Add 20% piperidine in DMF to the resin and shake for 5 minutes.

Drain the solution.

[e]

o

Add fresh 20% piperidine in DMF and shake for 15 minutes.

[¢]

Wash the resin with DMF (5x) and DCM (3x).
e Amino Acid Coupling (Cycle for D-Phe, Asp, Gly, Arg):

o In a separate vial, pre-activate the next Fmoc-amino acid (3 eq, 0.3 mmol) with HBTU (2.9
eq, 0.29 mmol) and HOBt (3 eq, 0.3 mmol) in DMF for 2 minutes.

o Add DIPEA (6 eq, 0.6 mmol) to the activated amino acid solution.
o Add the solution to the resin and shake for 2 hours.
o Wash the resin with DMF (3x) and DCM (3x).

o Perform a Kaiser test to confirm the completion of the coupling reaction. If the test is
positive (blue beads), repeat the coupling step.
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» Repeat Step 3 and 4 for each subsequent amino acid in the sequence: Fmoc-D-Phe-OH,
Fmoc-Asp(OtBu)-OH, Fmoc-Gly-OH, and Fmoc-Arg(Pbf)-OH.

o Final Fmoc Deprotection: After coupling the last amino acid (Fmoc-Arg(Pbf)-OH), perform a
final Fmoc deprotection as described in Step 3.

e Washing and Drying: Wash the resin with DMF (5x), DCM (5x), and finally with methanol
(3x). Dry the resin under vacuum.

Protocol 2: On-Resin Cyclization to c(RGDfK)

o Cyclization:

[e]

Swell the linear peptide-resin in DMF.

o

Add a solution of PyBOP (3 eq) and DIPEA (6 eq) in DMF.

[¢]

Shake the reaction mixture at room temperature for 4 hours.

[¢]

Monitor the cyclization by cleaving a small amount of resin and analyzing by HPLC-MS.

[e]

Once the cyclization is complete, wash the resin with DMF (5x) and DCM (5x).

Protocol 3: On-Resin Dimerization to E(c(RGDfK))2

¢ Attachment of Glutamic Acid Linker:

o To the c(RGDfK)-resin, couple Fmoc-Glu(OAll)-OH (3 eq) using HBTU/HOBt/DIPEA as
described in Protocol 1, Step 4.

o Perform Fmoc deprotection as described in Protocol 1, Step 3.
e Coupling of the Second c(RGDfK) Monomer:

o Couple a second molecule of pre-synthesized and activated c(RGDfK) to the deprotected
N-terminus of the glutamic acid linker. This step is performed in solution and then added to

the resin.

« Allyl Deprotection:
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o Wash the resin with DMF.

o Add a solution of Pd(PPh3)4 (0.2 eq) and phenylsilane (5 eq) in DCM and shake for 2
hours at room temperature.

o Wash the resin with DCM (5x) and DMF (5x).

e Coupling of the Second c(RGDfK) to the Glutamic Acid Side Chain:

o Couple another molecule of pre-synthesized and activated c(RGDfK) to the deprotected
carboxylic acid side chain of the glutamic acid linker using HBTU/HOBt/DIPEA.

Protocol 4: Cleavage and Deprotection

» Resin Cleavage:
o Wash the final peptide-resin with DCM and dry under vacuum.
o Add the cleavage cocktail (95% TFA, 2.5% TIS, 2.5% H20) to the resin.
o Shake at room temperature for 2-3 hours.

» Peptide Precipitation:

Filter the resin and collect the filtrate.

(¢]

[¢]

Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

o

Centrifuge to pellet the peptide and decant the ether.

[e]

Wash the peptide pellet with cold diethyl ether (2x).

e Drying: Dry the crude peptide under vacuum.

Protocol 5: Purification and Characterization

e Purification:

o Dissolve the crude peptide in a minimal amount of water/acetonitrile.
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o Purify the peptide by preparative RP-HPLC on a C18 column.

o Use a linear gradient of acetonitrile in water (both containing 0.1% TFA). A typical gradient
is 10-50% acetonitrile over 30 minutes.

o Monitor the elution at 220 nm.

o Collect the fractions containing the pure product.

e Characterization:
o Confirm the purity of the collected fractions by analytical RP-HPLC.

o Verify the identity of the product by mass spectrometry (ESI-MS or MALDI-TOF). The
expected mass for E(c(RGDfK))2 is approximately 1349.5 Da.

» Lyophilization: Lyophilize the pure fractions to obtain the final product as a white powder.

Visualizations
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Start: 2-Chlorotrityl Chloride Resin

1. Resin Swelling in DCM

:

2. Load Fmoc-Lys(Boc)-OH

:

3. lterative SPPS Cycles
(Fmoc Deprotection & Coupling)
- D-Phe, Asp(OtBu), Gly, Arg(Pbf)

l

4. On-Resin Cyclization
(PyBOP, DIPEA)

:

5. Couple Fmoc-Glu(OAll)-OH

l

6. Allyl Deprotection
(Pd(PPh3)4, Phenylsilane)

:

7. Couple second c(RGDfK) monomer

:

8. Cleavage & Deprotection
(TFA/TIS/H20)

:

9. RP-HPLC Purification

l

10. Characterization (MS, HPLC)

Final Product: E(c(RGDfK))2

Click to download full resolution via product page

Caption: Solid-phase synthesis workflow for E(c(RGDfK))2.
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Caption: Integrin avp3 signaling pathway upon RGD binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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